Cas no 2549034-65-1 (7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione)

• Product Name: 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• CAS No: 2549034-65-1
• MF: C₂₂H₂₃N₃O₃
• MW: 377.436325311661
• CID: 5313816
• PubChem ID: 154883823
• Update Time: 2025-07-15

7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• AKOS040727472
• F6782-3606
• 2549034-65-1

• Inchi： 1S/C22H23N3O3/c1-15-6-8-17(9-7-15)13-25-20(27)22(23-21(25)28)10-11-24(14-22)19(26)18-5-3-4-16(2)12-18/h3-9,12H,10-11,13-14H2,1-2H3,(H,23,28)
• InChI Key： CCLSIADBGNIMGO-UHFFFAOYSA-N
• SMILES： O=C1C2(CN(C(C3C=CC=C(C)C=3)=O)CC2)NC(N1CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 377.17394160g/mol
• Monoisotopic Mass: 377.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.60±0.20(Predicted)

Additional information on 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione

Comprehensive Analysis of 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2549034-65-1)

The compound 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS No. 2549034-65-1) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its triazaspiro core and methylbenzoyl substituents contribute to its distinctive chemical properties, making it a subject of growing interest in drug discovery and material science. This article delves into its molecular characteristics, applications, and relevance to current scientific trends.

From a structural perspective, the 1,3,7-triazaspiro[4.4]nonane-2,4-dione scaffold is notable for its rigid spirocyclic framework, which enhances binding affinity and metabolic stability in bioactive molecules. The presence of 3-methylbenzoyl and 4-methylphenylmethyl groups further modulates its lipophilicity and electronic distribution, influencing its interactions with biological targets. Researchers have explored similar spirocyclic compounds for their potential as kinase inhibitors, GPCR modulators, and antimicrobial agents, aligning with the rising demand for novel small-molecule therapeutics.

In the context of current trends, the scientific community is increasingly focused on AI-driven drug discovery and fragment-based design. Compounds like 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione are valuable for virtual screening libraries due to their three-dimensional complexity. Computational studies leveraging molecular docking and QSAR modeling often highlight such scaffolds for their ability to occupy unconventional binding pockets, addressing challenges in targeting "undruggable" proteins.

Another area of interest is green chemistry and sustainable synthesis. The methyl-substituted aromatic moieties in this compound offer opportunities for eco-friendly derivatization via C-H activation or photocatalysis, reducing reliance on hazardous reagents. Recent publications emphasize the role of spirocyclic motifs in reducing synthetic steps while maintaining efficacy—a key consideration for industrial-scale production.

From a commercial standpoint, suppliers and researchers frequently search for "CAS 2549034-65-1 suppliers" or "7-(3-Methylbenzoyl) spirocyclic compound applications," reflecting its niche yet expanding market. Analytical data such as HPLC purity, NMR spectra, and crystal structure details are often requested to validate quality for preclinical studies. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, a trending topic in personalized medicine.

In summary, 7-(3-Methylbenzoyl)-3-[(4-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione represents a versatile scaffold with multifaceted applications. Its alignment with cutting-edge research domains—from computational chemistry to sustainable synthesis—ensures its continued relevance. As the scientific landscape evolves, this compound is poised to contribute to breakthroughs in targeted therapy and material innovation.